molecular formula C9H12O3S2 B8369512 4-Methylthiobenzyl alcohol methanesulfonate

4-Methylthiobenzyl alcohol methanesulfonate

Cat. No.: B8369512
M. Wt: 232.3 g/mol
InChI Key: STLZYIISXRSPML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Methylthiobenzyl alcohol methanesulfonate is a useful research compound. Its molecular formula is C9H12O3S2 and its molecular weight is 232.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H12O3S2

Molecular Weight

232.3 g/mol

IUPAC Name

(4-methylsulfanylphenyl)methyl methanesulfonate

InChI

InChI=1S/C9H12O3S2/c1-13-9-5-3-8(4-6-9)7-12-14(2,10)11/h3-6H,7H2,1-2H3

InChI Key

STLZYIISXRSPML-UHFFFAOYSA-N

Canonical SMILES

CSC1=CC=C(C=C1)COS(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a sulfonating flask, 50 g (0.32 mol) of 4-methylthiobenzyl alcohol and 46.3 g (0.32 mol) of methylsulfonyl chloride are dissolved in 250 ml of toluene and, with cooling at 10° C., 32.5 g (0.32 mol) of triethylamine are added dropwise. The reaction mixture is then heated to room temperature and stirred overnight. 400 ml of 2N hydrochloric acid are then added to the reaction solution slowly and with cooling. The phases are separated and the organic phase is washed with water, dried over MgSO4 and concentrated in a rotary evaporator. 60 g (80%) of 4-methylthiobenzyl alcohol methanesulfonate are obtained in the form of a yellow oil.
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
46.3 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
32.5 g
Type
reactant
Reaction Step Two
Quantity
400 mL
Type
reactant
Reaction Step Three

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